Cas no 866590-32-1 (2-3-(4-ethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-3-(4-ethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• CAS No: 866590-32-1
• MF: C₂₉H₂₈N₂O₆
• MW: 500.542428016663
• CID: 6369913
• PubChem ID: 2136538
• Update Time: 2025-05-30

2-3-(4-ethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-ethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• AKOS001817876
• 2-(3-(4-ethylbenzoyl)-6,7-dimethoxy-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide
• 2-[3-(4-ethylbenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• 866590-32-1
• F1604-0238
• 2-[3-(4-ethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• 1(4H)-Quinolineacetamide, 3-(4-ethylbenzoyl)-6,7-dimethoxy-N-(3-methoxyphenyl)-4-oxo-

• Inchi： 1S/C29H28N2O6/c1-5-18-9-11-19(12-10-18)28(33)23-16-31(17-27(32)30-20-7-6-8-21(13-20)35-2)24-15-26(37-4)25(36-3)14-22(24)29(23)34/h6-16H,5,17H2,1-4H3,(H,30,32)
• InChI Key： XCVWPBIRRXKUSA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C(C(C3C=CC(CC)=CC=3)=O)=CN(CC(NC3C=CC=C(C=3)OC)=O)C=2C=1)=O)OC

Computed Properties

• Exact Mass: 500.19473662g/mol
• Monoisotopic Mass: 500.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 735.5±60.0 °C(Predicted)
• pka: 13.19±0.70(Predicted)

Additional information on 2-3-(4-ethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide

Compound CAS No. 866590-32-1: 2-(3-(4-Ethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-methoxyphenyl)acetamide

The compound with CAS No. 866590-32-1, named as 2-(3-(4-Ethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-methoxyphenyl)acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of quinolines, which are known for their diverse biological activities. The structure of this molecule incorporates several functional groups, including an ethylbenzoyl moiety, methoxy groups, and an acetamide group, all of which contribute to its unique chemical and pharmacological properties.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anticancer agents. The 4-Ethylbenzoyl group in this compound is a key feature that may enhance its bioavailability and stability. Additionally, the presence of methoxy groups at positions 6 and 7 on the quinoline ring suggests potential modulation of the molecule's electronic properties, which could influence its interaction with biological targets.

The N-(3-methoxyphenyl)acetamide moiety further adds complexity to this compound's structure. This group is known to play a role in enhancing the solubility and permeability of drugs, making it a valuable component in drug design. Recent research has also shown that such acetyl groups can act as bioisosteres, potentially improving the pharmacokinetic profile of the molecule.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and functional group transformations. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic cross-couplings, has been reported to improve the efficiency and yield of such complex molecules. These methods are particularly advantageous in medicinal chemistry due to their ability to handle sensitive functional groups and achieve high stereochemical control.

From a pharmacological perspective, this compound has shown promising results in vitro assays targeting various disease states. For instance, studies have demonstrated its ability to inhibit key enzymes involved in cancer progression and inflammation. The quinoline core is known to exhibit strong binding affinities for certain protein targets, making it a valuable scaffold for drug development.

Moreover, the methoxy groups present in this compound may contribute to its selectivity towards specific biological pathways. Selectivity is a critical factor in drug design as it reduces off-target effects and enhances therapeutic efficacy. Recent advancements in computational chemistry have enabled researchers to predict and optimize such properties at an early stage of drug discovery.

The N-(3-methoxyphenyl)acetamide group also introduces additional flexibility into the molecule's structure. This flexibility can be crucial for achieving optimal binding interactions with target proteins. Flexibility often correlates with improved binding affinity and selectivity, which are essential attributes for effective drug candidates.

In conclusion, CAS No. 866590-32-1 represents a sophisticated organic molecule with significant potential in the field of medicinal chemistry. Its unique structure combines several functional groups that contribute to its chemical stability and pharmacological activity. With ongoing advancements in synthetic methodologies and computational tools, this compound serves as a promising lead for future drug development efforts.